Cas no 2680756-90-3 (methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate)

• Product Name: methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate
• CAS No: 2680756-90-3
• MF: C₁₆H₁₅FN₂O₄
• MW: 318.299707651138
• CID: 5633685
• PubChem ID: 165927924
• Update Time: 2025-11-06

methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-28293561
• methyl 2-{[(benzyloxy)carbonyl](6-fluoropyridin-2-yl)amino}acetate
• 2680756-90-3
• methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate

• Inchi： 1S/C16H15FN2O4/c1-22-15(20)10-19(14-9-5-8-13(17)18-14)16(21)23-11-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3
• InChI Key： XICQDZLHZNVWNK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=N1)N(C(=O)OCC1C=CC=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 318.10158513g/mol
• Monoisotopic Mass: 318.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.7Ų

Additional information on methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate

Recent Advances in the Study of Methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate (CAS: 2680756-90-3)

Methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate (CAS: 2680756-90-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in drug discovery, emphasizing its role in the development of novel small-molecule inhibitors.

One of the most notable applications of this compound is its use in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. Researchers have demonstrated that the fluoropyridine moiety enhances the binding affinity and selectivity of these inhibitors, making them more effective against specific targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate into a series of potent EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer.

In addition to its role in kinase inhibition, this compound has also been explored for its utility in peptide coupling reactions. The benzyloxycarbonyl (Cbz) protecting group, combined with the fluoropyridine scaffold, offers a unique combination of stability and reactivity, facilitating the synthesis of complex peptide derivatives. Recent work by a team at the University of Cambridge has demonstrated the efficiency of this compound in solid-phase peptide synthesis, paving the way for the development of new peptide-based therapeutics.

Another area of interest is the compound's potential in the design of prodrugs. The ester functionality in methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate allows for easy modification, enabling researchers to tailor the pharmacokinetic properties of drug candidates. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its use in the development of prodrugs for antiviral agents, showcasing improved bioavailability and reduced toxicity in vivo.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and purity. For example, a 2023 patent application by a leading pharmaceutical company detailed a novel catalytic method for the synthesis of methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate, achieving a 90% yield with minimal byproducts.

In conclusion, methyl 2-{(benzyloxy)carbonyl(6-fluoropyridin-2-yl)amino}acetate (CAS: 2680756-90-3) continues to be a valuable building block in medicinal chemistry, with applications ranging from kinase inhibitors to peptide therapeutics and prodrug design. Ongoing research is expected to further expand its utility, addressing current limitations and unlocking new therapeutic possibilities.